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Compound Name: 4,4',4''-Nitrilotribenzoic acid

Cat. No.: B1425181 Get Quote

Introduction

These application notes provide a detailed overview of the use of 4,4',4''-nitrilotribenzoic acid
(H3NTB), also referred to as nitrilotribenzoic acid (NBA), in the field of photocatalytic hydrogen

evolution. Specifically, this document focuses on the application of H3NTB as a component in a

metal-free type II heterostructure with boron-doped graphitic carbon nitride (BCN). This novel

composite material, BCN-NBA, has demonstrated significantly enhanced photocatalytic activity

for hydrogen production from water splitting under visible light irradiation. These notes are

intended for researchers and scientists in materials science, catalysis, and renewable energy,

providing key quantitative data, detailed experimental protocols, and a mechanistic overview.

Data Presentation

The photocatalytic performance of H3NTB-functionalized boron-doped graphitic carbon nitride

(BCN-NBA) heterostructures has been quantitatively evaluated, showing a marked

improvement over the individual components. The key performance metrics are summarized in

the table below.[1][2]
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Photocataly
st

H₂
Evolution
Rate (μmol
h⁻¹ g⁻¹)

Apparent
Quantum
Efficiency
(AQE) at
450 nm

Co-catalyst
Sacrificial
Agent

Light
Source

BCN-NBA-3 208.67 8.16% 1% Pt
Triethanolami

ne (TEOA)

Visible Light

(λ ≥ 420 nm)

Pristine CN 10.67 Not Reported 1% Pt
Triethanolami

ne (TEOA)

Visible Light

(λ ≥ 420 nm)

Experimental Protocols

The following sections detail the methodologies for the synthesis of the BCN-NBA

photocatalyst and the subsequent photocatalytic hydrogen evolution experiments.

1. Synthesis of BCN-NBA Heterostructures

This protocol describes the synthesis of boron-doped graphitic carbon nitride (BCN) and its

subsequent functionalization with 4,4',4''-nitrilotribenzoic acid (H3NTB/NBA) to form the

BCN-NBA heterostructure.[1][2]

Materials:

Urea

Boric acid

4,4',4''-nitrilotribenzoic acid (H3NTB/NBA)

N,N-Dimethylformamide (DMF)

Thionyl chloride (SOCl₂)

Triethylamine

Procedure for BCN Synthesis:
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Prepare a homogeneous mixture of urea and boric acid.

Place the mixture in a crucible with a lid.

Heat the crucible in a muffle furnace to 550 °C for 4 hours.

Allow the crucible to cool to room temperature.

Grind the resulting yellow agglomerate into a fine powder to obtain BCN.

Procedure for BCN-NBA Synthesis:

Activate the carboxylic acid groups of H3NTB by reacting it with thionyl chloride in DMF to

form the acyl chloride derivative.

Disperse the prepared BCN powder in DMF.

Add the activated H3NTB solution to the BCN dispersion.

Add triethylamine to the mixture to catalyze the amidation reaction.

Stir the reaction mixture at 80 °C for 24 hours.

After cooling, wash the product with deionized water and ethanol to remove unreacted

precursors.

Dry the final BCN-NBA powder in a vacuum oven at 60 °C.

2. Photocatalytic Hydrogen Evolution Experiment

This protocol outlines the procedure for evaluating the photocatalytic hydrogen evolution

performance of the synthesized BCN-NBA material.[1][2]

Experimental Setup:

A closed gas circulation and evacuation reactor.

A 300 W Xenon lamp with a 420 nm cutoff filter to provide visible light irradiation.
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Gas chromatograph (GC) with a thermal conductivity detector (TCD) for H₂ quantification.

Procedure:

Disperse 50 mg of the BCN-NBA photocatalyst in an aqueous solution containing a

sacrificial electron donor (e.g., 10 vol% triethanolamine).

Load a platinum co-catalyst (e.g., 1 wt% H₂PtCl₆ solution) onto the photocatalyst via in-situ

photodeposition to enhance hydrogen evolution.

Seal the reactor and purge with an inert gas (e.g., nitrogen) for 30 minutes to remove air.

Irradiate the suspension with the Xenon lamp while maintaining constant stirring.

Periodically sample the gas from the reactor's headspace and analyze the hydrogen

content using a gas chromatograph.

Calculate the rate of hydrogen evolution based on the amount of H₂ produced over time.

Mandatory Visualizations

Diagram of the BCN-NBA Synthesis Workflow
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Caption: Workflow for the synthesis of the BCN-NBA heterostructure.
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Diagram of the Photocatalytic Hydrogen Evolution Mechanism

The enhanced photocatalytic activity of the BCN-NBA heterostructure is attributed to the

formation of a type II heterojunction, which promotes efficient separation of photogenerated

electron-hole pairs.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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